Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate

• Molecular Formula: C20H25N3O3S2
• Molecular Weight: 419.6 g/mol
• IUPAC Name: ethyl 5-(4-methoxyphenyl)-3-[(4-methylpiperazine-1-carbothioyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C20H25N3O3S2/c1-4-26-19(24)18-16(21-20(27)23-11-9-22(2)10-12-23)13-17(28-18)14-5-7-15(25-3)8-6-14/h5-8,13H,4,9-12H2,1-3H3,(H,21,27)
• InChI Key: WVXOFSWUOSUWNZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=C(C=C2)OC)NC(=S)N3CCN(CC3)C

Description

Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate, also known as EMT, is a chemical compound that has been of interest to the scientific community due to its potential therapeutic applications.

Mechanism of Action

Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, which are involved in cell proliferation and survival pathways. Inhibition of CK2 by Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate has been shown to have anti-cancer effects in vitro and in vivo. In addition to its effects on CK2, Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate has also been shown to inhibit the activity of other kinases, including Akt and ERK1/2, which are also involved in cell proliferation and survival pathways. Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate has also been shown to inhibit the growth of tumor xenografts in mice.

Advantages and Limitations for Lab Experiments

Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate has several advantages for lab experiments, including its relatively simple synthesis method and its specificity for CK2 inhibition. However, Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

Future research on Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate could focus on improving its solubility and reducing its toxicity, as well as exploring its potential therapeutic applications in other diseases beyond cancer. Other potential directions for research could include the development of Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate derivatives with improved potency and selectivity for CK2 inhibition.

Synthesis Methods

The synthesis of Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate involves the reaction of 4-methoxybenzaldehyde with ethyl cyanoacetate in the presence of sodium ethoxide to form ethyl 2-(4-methoxyphenyl)-2-oxoacetate. This intermediate is then reacted with 2-aminothiophenol and 4-methylpiperazine in the presence of thionyl chloride to form Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate.

Scientific Research Applications

Ethyl 5-(4-methoxyphenyl)-3-{[(4-methyl-1-piperazinyl)carbothioyl]amino}-2-thiophenecarboxylate has been studied for its potential therapeutic applications in cancer treatment, particularly as an inhibitor of the protein kinase CK2. CK2 is an enzyme that plays a role in cell proliferation and is overexpressed in many types of cancer. Inhibition of CK2 has been shown to induce apoptosis (cell death) in cancer cells.